Cas no 149496-15-1 (1,3-Benzodioxole-5-butanol,a-(3,4-dimethoxyphenyl)-b,g-dimethyl-, (aR,bS,gR)-)

• Product Name: 1,3-Benzodioxole-5-butanol,a-(3,4-dimethoxyphenyl)-b,g-dimethyl-, (aR,bS,gR)-
• CAS No: 149496-15-1
• MF: C₂₁H₂₆O₅
• MW: 358.428938069865
• CID: 196552
• Update Time: 2024-03-01

1,3-Benzodioxole-5-butanol,a-(3,4-dimethoxyphenyl)-b,g-dimethyl-, (aR,bS,gR)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-butanol,a-(3,4-dimethoxyphenyl)-b,g-dimethyl-, (aR,bS,gR)-
• 1,3-Benzodioxole-5-butanol,a-(3,4-dimethoxyphenyl)-b,g-dimethyl-, [aR-(aR*,bS*,gR*)]-
• Oleiferin B

• Inchi： 1S/C21H26O5/c1-13(9-15-5-7-18-20(10-15)26-12-25-18)14(2)21(22)16-6-8-17(23-3)19(11-16)24-4/h5-8,10-11,13-14,21-22H,9,12H2,1-4H3/t13-,14+,21-/m1/s1
• InChI Key： FSDMYBGAIBCOBH-HKZYLEAXSA-N
• SMILES： C(C1C=CC2OCOC=2C=1)[C@@H](C)[C@H](C)[C@H](C1C=CC(OC)=C(OC)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• XLogP3: 3.031

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Dibenzylbutane lignans Dibenzylbutane lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Dibenzylbutane lignans